Cas no 6359-91-7 (Benzenesulfonic acid,4-chloro-3-[4,5-dihydro-3-methyl-5-oxo-4-[2-[3-[(phenylamino)sulfonyl]phenyl]diazenyl]-1H-pyrazol-1-yl]-,sodium salt (1:1))

• Product Name: Benzenesulfonic acid,4-chloro-3-[4,5-dihydro-3-methyl-5-oxo-4-[2-[3-[(phenylamino)sulfonyl]phenyl]diazenyl]-1H-pyrazol-1-yl]-,sodium salt (1:1)
• CAS No: 6359-91-7
• MF: C₂₂H₁₇ClN₅NaO₆S₂
• MW: 569.973051786423
• CID: 506275
• Update Time: 2026-04-29

Benzenesulfonic acid,4-chloro-3-[4,5-dihydro-3-methyl-5-oxo-4-[2-[3-[(phenylamino)sulfonyl]phenyl]diazenyl]-1H-pyrazol-1-yl]-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-chloro-3-[4,5-dihydro-3-methyl-5-oxo-4-[2-[3-[(phenylamino)sulfonyl]phenyl]diazenyl]-1H-pyrazol-1-yl]-,sodium salt (1:1)
• ACID YELLOW 29
• Benzenesulfonic acid,4-chloro-3-[4,5-dihydro-3-methyl-5-oxo-4-[2-[3-[(phenylamino)sulfonyl]phe...
• Benzenesulfonic acid,4-chloro-3-[4,5-dihydro-3-methyl-5-oxo-4-[2-[3-[(phenylamino)sulfonyl]phenyl]diazenyl]-1H-pyrazol-1-yl]-
• Acid Yellow 29 (C.I.)
• Benzenesulfonic acid, 4-chloro-3-(4,5-dihydro-3-methyl-5-oxo-4-(2-(3-((phenylamino)sulfonyl)phenyl)diazenyl)-1H-pyrazol-1-yl)-, sodium salt (1:1)
• sodium 3-chloro-4-(5-hydroxy-3-methyl-4-(3-(phenylaminosulphonyl)phenylazo)-1H-pyrazole-1-yl)benzenesulphonate
• sodium 4-chloro-3-[(4Z)-3-methyl-5-oxo-4-{2-[3-(phenylsulfamoyl)phenyl]hydrazinylidene}-4,5-dihydro-1H-pyrazol-1-yl]benze
• C.I. Acid yellow 29
• acid yellow 29 (c.i. 18900)
• Benzenesulfonic acid,4-chloro-3-[4,5-dihydro-3-methyl-5-oxo-4-[[3-[(phenylamino)sulfonyl]phenyl]azo]-1H-pyrazol-1-yl]-,monosodium salt

• Inchi： 1S/C22H18ClN5O6S2.Na/c1-14-21(22(29)28(26-14)20-13-18(36(32,33)34)10-11-19(20)23)25-24-16-8-5-9-17(12-16)35(30,31)27-15-6-3-2-4-7-15;/h2-13,21,27H,1H3,(H,32,33,34);/q;+1/p-1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 1100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 160

Experimental Properties

• Color/Form: Not determined
• Melting Point: 238℃
• Solubility: Not determined